3-Amino-5-((2-hydroxyethyl)carbamoyl)-2,4,6-triiodobenzoic acid

• IUPAC Name: 3-amino-5-(2-hydroxyethylcarbamoyl)-2,4,6-triiodobenzoic acid
• InChI: InChI=1S/C10H9I3N2O4/c11-5-3(9(17)15-1-2-16)6(12)8(14)7(13)4(5)10(18)19/h16H,1-2,14H2,(H,15,17)(H,18,19)
• InChI Key: WGLWRCXOMJLZME-UHFFFAOYSA-N
• Canonical SMILES: C(CO)NC(=O)C1=C(C(=C(C(=C1I)N)I)C(=O)O)I
• Molecular Formula: C10H9I3N2O4
• DSSTOX Substance ID: DTXSID50599818
• Molecular Weight: 601.90 g/mol
• CAS RN: 22871-58-5

Description

“3-Amino-5-((2-hydroxyethyl)carbamoyl)-2,4,6-triiodobenzoic acid” is a chemical compound with the molecular formula C10H9I3N2O4. It is used in various scientific studies due to its unique structure, which allows for diverse applications such as drug development, imaging techniques, and biomaterial synthesis.

Synthesis Analysis

The synthesis of similar compounds like boronic esters, which are highly valuable building blocks in organic synthesis, has been reported. Protodeboronation of alkyl boronic esters is not well developed, but catalytic protodeboronation of 1°, 2°, and 3° alkyl boronic esters utilizing a radical approach has been reported.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the formula C10H9I3N2O4. The compound’s unique structure allows it to be used in a variety of applications.

Chemical Reactions Analysis

Protodeboronation of pinacol boronic esters, which are similar to the compound , has been studied. The process involves a radical approach and is paired with a Matteson–CH2–homologation.

Scientific Research Applications

Synthesis and Characterization

• 3-Amino-5-((2-hydroxyethyl)carbamoyl)-2,4,6-triiodobenzoic acid and similar compounds are often synthesized for various purposes. For example, Feng Yu-chuan synthesized 2,4,6-Tribromo-3-hydroxybenzoic acid, showing the process and characterizing the product using IR, 1H NMR, and 13C NMR. This approach could be similar to that used for synthesizing the compound (Feng Yu-chuan, 2012).

Vibrational Spectroscopy

• Vibrational spectroscopy has been utilized to study similar compounds, like 4-Aminobenzoic acid. This technique could be applied to understand the structural and electronic properties of this compound (T. Khuu et al., 2020).

Crystal Structure Analysis

• Research on similar compounds has explored their crystal structures. For instance, the study of organic acid–base adducts and their crystal structures could provide insights into the crystalline nature of this compound (Shouwen Jin et al., 2014).

Pharmaceutical Applications

• While specifics on this compound are not directly mentioned, related compounds have been studied for pharmaceutical applications. For instance, the synthesis of 4-{[(benzyloxy)carbonyl]amino}-2-hydroxybenzoic acid amides as cholinesterase inhibitors illustrates the potential medical relevance of similar compounds (J. Kos et al., 2021).

Antimicrobial Activity

• Some compounds closely related to this compound have been synthesized and tested for antimicrobial activity, indicating a potential area of application for the compound (N. Patel et al., 2011).

Mechanism of Action

Target of Action

It is known that organoboron compounds, such as boronic esters, are highly valuable building blocks in organic synthesis .

Mode of Action

The compound interacts with its targets through a process known as Suzuki–Miyaura (SM) cross-coupling . This is a widely-applied transition metal catalysed carbon–carbon bond forming reaction. The process involves two key steps: oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond. Transmetalation, on the other hand, occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

The Suzuki–Miyaura coupling reaction is a key biochemical pathway affected by this compound . This reaction allows for the formation of carbon–carbon bonds, which are fundamental in organic synthesis. The boron moiety in the compound can be converted into a broad range of functional groups, including oxidations, aminations, halogenations, and C–C-bond-formations such as alkenylations, alkynylations, and arylations .

Pharmacokinetics

It is known that boronic esters, such as pinacol boronic esters, are usually bench stable, easy to purify, and often even commercially available . These features are attractive for chemical transformations, where the valuable boron moiety remains in the product .

Result of Action

The result of the compound’s action is the formation of new carbon–carbon bonds through the Suzuki–Miyaura coupling reaction . This allows for the synthesis of a wide range of organic compounds, expanding the scope of boron chemistry .

Action Environment

The action of 3-Amino-5-((2-hydroxyethyl)carbamoyl)-2,4,6-triiodobenzoic acid is influenced by environmental factors. The introduction of the more stable boronic ester moiety has significantly expanded the scope of boron chemistry . Despite their increased stability, new challenges arise, considering the removal of the boron moiety at the end of a sequence if required .

Safety and Hazards

The safety data sheet for a similar compound, phenylboronic acid, indicates that it is harmful if swallowed. It is recommended to wash skin thoroughly after handling and not to eat, drink, or smoke when using this product.